Cas no 893639-11-7 ({5-(4-Methylphenyl)isoxazol-3-ylmethyl}amine)

Technical Introduction: {5-(4-Methylphenyl)isoxazol-3-ylmethyl}amine is a specialized organic compound featuring an isoxazole core substituted with a 4-methylphenyl group and an aminomethyl functionality. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals, agrochemicals, or functional materials. The amine group offers reactivity for further derivatization, while the aromatic methyl substitution enhances stability and influences electronic properties. Its well-defined molecular architecture makes it valuable for targeted synthesis, including heterocyclic modifications or ligand design. Suitable for controlled reactions, the compound is typically handled under standard laboratory conditions, with purity and stability being critical for consistent performance in research or industrial processes.

{5-(4-Methylphenyl)isoxazol-3-ylmethyl}amine structure

893639-11-7 structure

Product Name:{5-(4-Methylphenyl)isoxazol-3-ylmethyl}amine

CAS No:893639-11-7

MF:C₁₁H₁₂N₂O

MW:188.225782394409

MDL:MFCD11519410

CID:1069437

PubChem ID:23006266

Update Time:2025-10-19

{5-(4-Methylphenyl)isoxazol-3-ylmethyl}amine Chemical and Physical Properties

Names and Identifiers

- (5-(p-Tolyl)isoxazol-3-yl)methanamine
- {[5-(4-Methylphenyl)isoxazol-3-yl]methyl}amine
- AKOS003673987
- ([5-(4-Methylphenyl)isoxazol-3-yl]methyl)amine
- DTXSID90629709
- [5-(4-Methylphenyl)-3-isoxazolyl]methanamine
- [5-(4-methylphenyl)-1,2-oxazol-3-yl]methanamine
- FT-0683804
- EN300-113054
- LS-04400
- [5-(4-methylphenyl)isoxazol-3-yl]methylamine
- 1-[5-(4-methylphenyl)-1,2-oxazol-3-yl]methanamine
- MFCD08701266
- 893639-11-7
- STK510166
- ALBB-013995
- [5-(p-tolyl)isoxazol-3-yl]methanamine
- 1-[5-(4-methylphenyl)isoxazol-3-yl]methanamine
- {5-(4-Methylphenyl)isoxazol-3-ylmethyl}amine
- MDL： MFCD11519410
- Inchi： 1S/C11H12N2O/c1-8-2-4-9(5-3-8)11-6-10(7-12)13-14-11/h2-6H,7,12H2,1H3
- InChI Key： XUZAZIRLRAUPST-UHFFFAOYSA-N
- SMILES： O1C(=CC(CN)=N1)C1C=CC(C)=CC=1

Computed Properties

Exact Mass: 188.094963011g/mol
Monoisotopic Mass: 188.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 52Å²

{5-(4-Methylphenyl)isoxazol-3-ylmethyl}amine Security Information

HazardClass：IRRITANT

{5-(4-Methylphenyl)isoxazol-3-ylmethyl}amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M357008-50mg	{[5-(4-Methylphenyl)isoxazol-3-yl]methyl}amine	893639-11-7		50mg	$ 50.00	2022-06-03
TRC	M357008-100mg	{[5-(4-Methylphenyl)isoxazol-3-yl]methyl}amine	893639-11-7		100mg	$ 65.00	2022-06-03
TRC	M357008-500mg	{[5-(4-Methylphenyl)isoxazol-3-yl]methyl}amine	893639-11-7		500mg	$ 185.00	2022-06-03
Chemenu	CM275462-5g	(5-(p-Tolyl)isoxazol-3-yl)methanamine	893639-11-7	95%	5g	$527	2021-08-18
abcr	AB265569-250 mg	[5-(4-Methylphenyl)-3-isoxazolyl]methanamine; 95%	893639-11-7		250MG	€154.30	2022-03-03
abcr	AB265569-1 g	[5-(4-Methylphenyl)-3-isoxazolyl]methanamine, 95%; .	893639-11-7	95%	1g	€239.00	2023-06-22
abcr	AB265569-5 g	[5-(4-Methylphenyl)-3-isoxazolyl]methanamine; 95%	893639-11-7		5g	€398.20	2022-03-03
abcr	AB265569-10 g	[5-(4-Methylphenyl)-3-isoxazolyl]methanamine; 95%	893639-11-7		10g	€642.20	2022-03-03
abcr	AB265569-25 g	[5-(4-Methylphenyl)-3-isoxazolyl]methanamine; 95%	893639-11-7		25g	€1,108.00	2022-03-03
Chemenu	CM275462-1g	(5-(p-Tolyl)isoxazol-3-yl)methanamine	893639-11-7	95%	1g	$***	2023-05-29